Cas no 63485-58-5 (1H-Pyrrole-2-carboxylic acid, 3,5-dimethyl-4-(1-oxopentyl)-, ethyl ester)

• Product name: 1H-Pyrrole-2-carboxylic acid, 3,5-dimethyl-4-(1-oxopentyl)-, ethyl ester
• CAS No: 63485-58-5
• MF: C₁₄H₂₁NO₃
• MW: 251.32144
• CID: 1652452
• PubChem ID: 12333851

1H-Pyrrole-2-carboxylic acid, 3,5-dimethyl-4-(1-oxopentyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 3,5-dimethyl-4-(1-oxopentyl)-, ethyl ester
• ethyl 3,5-dimethyl-4-pentanoyl-1H-pyrrole-2-carboxylate
• 63485-58-5
• DTXSID30491003

• Inchi： InChI=1S/C14H21NO3/c1-5-7-8-11(16)12-9(3)13(15-10(12)4)14(17)18-6-2/h15H,5-8H2,1-4H3
• InChI Key： YMABOGQNMMYWQA-UHFFFAOYSA-N
• SMILES： CCCCC(=O)C1=C(NC(=C1C)C(=O)OCC)C

Computed Properties

• Exact Mass: 251.15223
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• PSA: 59.16